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Compound of Interest

Compound Name: 4-Methylbenzenethiol sodium salt

CAS No.: 10486-08-5

Cat. No.: B080081

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 4-methylbenzenethiol sodium salt. It provides in-depth

information on its molecular weight, physicochemical properties, safe handling protocols, and

applications in organic synthesis.

Core Compound Identity
4-Methylbenzenethiol sodium salt, also known by synonyms such as sodium 4-

methylphenylthiolate and p-thiocresol sodium salt, is an organosulfur compound with the

chemical formula C₇H₇NaS.[1][2] It is the sodium salt of 4-methylbenzenethiol (p-thiocresol).

The structure consists of a sodium cation (Na⁺) ionically bonded to the thiolate anion of p-

toluenethiol.

Physicochemical Properties and Molecular Weight
A precise understanding of the physicochemical properties of 4-methylbenzenethiol sodium
salt is fundamental for its effective application in research and synthesis.
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Molecular Weight
The molecular weight of 4-methylbenzenethiol sodium salt is a critical parameter for

accurate stoichiometric calculations in chemical reactions. It is calculated by summing the

atomic weights of its constituent atoms:

Carbon (C): 7 atoms × 12.011 amu = 84.077 amu

Hydrogen (H): 7 atoms × 1.008 amu = 7.056 amu

Sodium (Na): 1 atom × 22.990 amu = 22.990 amu

Sulfur (S): 1 atom × 32.065 amu = 32.065 amu

Total Molecular Weight: 146.19 g/mol [1][2][3]

Key Physical and Chemical Data
Property Value

CAS Number 10486-08-5[1][2][4]

Molecular Formula C₇H₇NaS[1][2]

Appearance White to off-white solid/powder

Melting Point >300 °C[5]

Solubility Soluble in water, alcohol, and ether.[6]

Health and Safety Protocols
Proper handling and storage of 4-methylbenzenethiol sodium salt are crucial to ensure

laboratory safety.

Hazard Identification
While not classified as hazardous under the 2012 OSHA Hazard Communication Standard, it is

important to handle this compound with care.[7] It is known to have a strong, unpleasant odor.

[5]
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Recommended Handling Procedures
Engineering Controls: Always work in a well-ventilated area, preferably a chemical fume

hood, to minimize inhalation exposure.[7][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or glasses.[7][8]

Hand Protection: Wear appropriate protective gloves.[7][8]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[8]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating or drinking.[7][8]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Workflow and Applications
The primary utility of 4-methylbenzenethiol sodium salt in a laboratory setting is as a potent

nucleophile for the introduction of the 4-methylphenylthio group into various molecular

scaffolds.

General Experimental Workflow
The following diagram illustrates a typical workflow for utilizing 4-methylbenzenethiol sodium
salt in a synthetic reaction.

Caption: A generalized workflow for a typical organic synthesis experiment involving 4-
methylbenzenethiol sodium salt.

Key Applications in Organic Synthesis
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4-Methylbenzenethiol sodium salt is a valuable reagent in a variety of organic

transformations, primarily driven by the nucleophilicity of the thiolate anion.

4.2.1. Synthesis of Diaryl Sulfides
A common application is in nucleophilic aromatic substitution reactions with aryl halides to form

diaryl sulfides. This transformation is particularly effective when the aromatic ring of the halide

is activated by electron-withdrawing groups.

4.2.2. General Thioether Formation
It can also be used in Williamson-ether-type syntheses with alkyl halides to produce alkyl aryl

thioethers.

Role in Drug Development and Chemical Manufacturing
The 4-methylphenylthio moiety can be found in various specialty chemicals. The synthesis of

aromatic thiols and sulfides is an important process in the chemical industry.[9] While not a

common functional group in pharmaceuticals, the principles of its synthesis are applicable to

the construction of more complex sulfur-containing molecules with potential biological activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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